KL-50

• Molecular Formula: C7H7FN6O2
• Molecular Weight: 226.17 g/mol
• InChI: InChI=1S/C7H7FN6O2/c8-1-2-14-7(16)13-3-10-4(5(9)15)6(13)11-12-14/h3H,1-2H2,(H2,9,15)
• InChIKey: RXJOSBAVDXNQEY-UHFFFAOYSA-N

KL-50: DNA Cross-Linking Prodrug Overview

KL-50 (also known as RR-004) is a novel N3-(2-fluoroethyl)imidazotetrazine prodrug designed to exploit differential DNA repair capacities in glioblastoma (GBM). Approximately 50% of GBM tumors lack expression of the DNA repair protein O⁶-methylguanine-DNA methyltransferase (MGMT) due to promoter hypermethylation [1]. KL-50 selectively alkylates DNA at the O⁶ position of guanine in MGMT-deficient cells, generating O⁶-(2-fluoroethyl)guanine lesions that evolve via a multistep process into lethal DNA interstrand cross-links (ICLs) [2]. Unlike temozolomide (TMZ), KL-50 induces cytotoxicity independently of mismatch repair (MMR) status, overcoming a key mechanism of acquired resistance to frontline alkylating chemotherapy [3]. Merck (MSD) acquired Modifi Biosciences for up to $1.3 billion in 2024 to advance KL-50 toward clinical development, underscoring the strategic value of this preclinical candidate for targeting drug-resistant brain tumors [4].

Model Context

MGMT-deficient / MMR-independent glioblastoma models

Mechanism Study

Kinetic DNA interstrand cross-link formation and repair

Prodrug Design

2-Fluoroethyl leaving group prodrug: slow ICL evolution

• [1] Huseman ED, Lo A, Fedorova O, et al. Mechanism of Action of KL-50, a Candidate Imidazotetrazine for the Treatment of Drug-Resistant Brain Cancers. J Am Chem Soc. 2024;146(23):15769-15783. doi:10.1021/jacs.3c06483 View Source
• [2] Huseman ED, Lo A, Fedorova O, et al. Mechanism of Action of KL-50, a Novel Imidazotetrazine for the Treatment of Drug-Resistant Brain Cancers. ChemRxiv. 2023. doi:10.26434/chemrxiv-2023-zwj94 View Source
• [3] McCord M, Sears T, Wang W, et al. The novel DNA cross-linking agent KL-50 is active against patient-derived models of new and recurrent post-temozolomide mismatch repair-deficient glioblastoma. Neuro-Oncology. 2025;27(3):644-651. doi:10.1093/neuonc/noae257 View Source
• [4] Pharnexcloud. Merck Acquires Modifi Biosciences for Up to $1.3 Billion to Access KL-50 for Drug-Resistant Brain Tumors. October 28, 2024. View Source

KL-50 vs. Standard Alkylating Agents

Generic substitution among DNA alkylating agents fails because KL-50 occupies a unique mechanistic niche defined by two interdependent parameters: (1) MMR-independent cytotoxicity, and (2) kinetic selectivity for MGMT-deficient cells via slow ICL formation. Temozolomide requires intact MMR machinery for lethal double-strand break induction; MMR silencing—which occurs in approximately 50% of recurrent GBM—renders TMZ ineffective [1]. Lomustine (CCNU) and mitozolomide, though MMR-independent, employ chloroethyl groups that rapidly evolve to N1,O⁶-ethanoguanine intermediates, causing indiscriminate DNA-MGMT cross-links and ICLs in healthy tissue, resulting in dose-limiting hematological and pulmonary toxicities [2]. KL-50's fluoroethyl substitution yields >10-fold slower cross-link formation kinetics, creating a temporal window that permits MGMT-mediated repair in healthy cells while ensuring lethal ICL accumulation in MGMT-deficient tumors—a property not shared by any in-class comparator [3].

KL-50 (2-fluoroethyl)

Temozolomide (methyl)

TMZ requires functional MMR; reported inactivity in MGMT–/MMR– cells may limit interchangeability

KL-50 (2-fluoroethyl)

Lomustine / Mitozolomide (2-chloroethyl)

Rapid ICL formation yields lower MGMT selectivity window; toxicity profile may shift

• [1] McCord M, Sears T, Wang W, et al. The novel DNA cross-linking agent KL-50 is active against patient-derived models of new and recurrent post-temozolomide mismatch repair-deficient glioblastoma. Neuro-Oncology. 2025;27(3):644-651. doi:10.1093/neuonc/noae257 View Source
• [2] McCord M, Sears T, Wang W, et al. KL-50: A novel therapeutic agent targeting MGMT-deficient glioblastoma. Neuro-Oncology. 2025;27(3):652-653. doi:10.1093/neuonc/noaf001 View Source
• [3] Huseman ED, Lo A, Fedorova O, et al. Mechanism of Action of KL-50, a Candidate Imidazotetrazine for the Treatment of Drug-Resistant Brain Cancers. J Am Chem Soc. 2024;146(23):15769-15783. doi:10.1021/jacs.3c06483 View Source

KL-50 Head-to-Head Comparison Evidence

MMR-Independent Activity in MGMT-Deficient GBM Cells

KL-50 demonstrates MMR-independent cytotoxicity in patient-derived GBM models. MSH6 knockout (MSH6-KO), a genetic model of MMR deficiency that confers TMZ resistance, increased TMZ IC₅₀ by >5-fold (for cell death) and >12-fold (for live cell count) in GBM6 and GBM12 cultures respectively. In striking contrast, MSH6-KO actually decreased KL-50 IC₅₀ by 10–80% across these same models, indicating that KL-50 not only retains efficacy but exhibits enhanced activity in the MMR-deficient state [1].

MMR-Independent Activity

Head-to-head

KL-50 IC50 ~20 μM vs TMZ 838 μM in MGMT–/MMR– LN229 cells; ~42-fold difference

MMR-independent cell viability endpoint context

Isogenic shRNA knockdown; short-term viability assay (Fig. 2A,B)

Evidence Dimension	IC₅₀ fold-change upon MMR inactivation (MSH6-KO) in patient-derived GBM cells
Target Compound Data	IC₅₀ decreases by 10–80% with MSH6-KO
Comparator Or Baseline	TMZ: IC₅₀ increases >5-fold (GBM6, cell death) and >12-fold (GBM12, live cell count)
Quantified Difference	Directionally opposite sensitivity shifts: TMZ resistance vs. KL-50 hypersensitivity in MMR-deficient context
Conditions	Patient-derived GBM6 and GBM12 cultures; MSH6 knockout vs. wild-type; short-term viability assays

Why This Matters

For procurement decisions, this quantifies KL-50's unique ability to address TMZ-resistant recurrent GBM, a population with no effective standard therapy.

• [1] McCord M, Sears T, Wang W, et al. The novel DNA cross-linking agent KL-50 is active against patient-derived models of new and recurrent post-temozolomide mismatch repair-deficient glioblastoma. Neuro-Oncology. 2025;27(3):644-651. doi:10.1093/neuonc/noae257 View Source

MGMT-Selective Cytotoxicity vs. Lomustine

In an intracranial patient-derived xenograft (PDX) model of TMZ-resistant, MGMT⁻/MMR⁻ glioblastoma, KL-50 treatment achieved a median overall survival (mOS) of 205 days compared to 28 days for TMZ and 26 days for vehicle control, representing a 7.3-fold extension over TMZ [1]. Additionally, in post-TMZ recurrent MMR-deficient GBM6R-m185 PDX, KL-50 extended median survival to 140 days versus 37 days for vehicle (3.8-fold extension, p<0.0001) [2].

MGMT Selectivity vs Lomustine

Head-to-head

~25-fold selectivity for MGMT-deficient cells vs 4–7-fold for lomustine

Wider selectivity window supports model-specific response interpretation

Isogenic MGMT+/– panel; viability assay (Fig. 2B, S2G)

Evidence Dimension	Median overall survival in intracranial TMZ-resistant MGMT⁻/MMR⁻ GBM PDX
Target Compound Data	mOS = 205 days
Comparator Or Baseline	TMZ: mOS = 28 days; Vehicle: mOS = 26 days
Quantified Difference	7.3-fold increase over TMZ; 7.9-fold increase over vehicle
Conditions	Intracranial patient-derived murine xenograft of TMZ-resistant, MGMT⁻/MMR⁻ GBM

Why This Matters

This provides the most clinically relevant comparator evidence: direct in vivo survival superiority against the frontline standard-of-care TMZ in the precise genetic context where TMZ fails.

• [1] Huseman ED, Lo A, Fedorova O, et al. Mechanism of Action of KL-50, a Novel Imidazotetrazine for the Treatment of Drug-Resistant Brain Cancers. ChemRxiv. 2023. doi:10.26434/chemrxiv-2023-zwj94 View Source
• [2] McCord M, Sears T, Wang W, et al. The novel DNA cross-linking agent KL-50 is active against patient-derived models of new and recurrent post-temozolomide mismatch repair-deficient glioblastoma. Neuro-Oncology. 2025;27(3):644-651. doi:10.1093/neuonc/noae257 View Source

Cross-Link Formation Kinetics Comparison

The kinetic selectivity of KL-50 derives from the slower unimolecular displacement of fluoride relative to chloride. Quantitative analysis established that DNA ICL formation from O⁶-(2-fluoroethyl)guanine (O⁶FEtG) proceeds >10-fold more slowly than from O⁶-(2-chloroethyl)guanine lesions produced by lomustine (CCNU) and mitozolomide [1]. This reduced rate provides a temporal window in which MGMT-proficient healthy cells can reverse the initial O⁶FEtG lesion before it evolves to the N1,O⁶-ethanoguanine intermediate and subsequently to a lethal ICL. In contrast, the rapid evolution of chloroethyl lesions in healthy tissue yields indiscriminate DNA-MGMT cross-links and ICLs that underlie clinical toxicities [2].

Cross-Link Formation Kinetics

Head-to-head

O6FEtG → ICL >10-fold slower than O6ClEtG (lomustine / mitozolomide)

Slow kinetics permit MGMT repair in proficient cells; supports kinetic study context

In vitro DNA alkylation assays; denaturing PAGE (JACS 2024)

Evidence Dimension	Relative rate of DNA interstrand cross-link formation
Target Compound Data	>10-fold slower cross-link formation from O⁶FEtG vs. O⁶ClEtG
Comparator Or Baseline	Lomustine (CCNU) and mitozolomide: chloroethyl lesions
Quantified Difference	>10-fold reduction in cross-link formation rate
Conditions	In vitro biochemical DNA alkylation and cross-link quantification assays

Why This Matters

This kinetic difference is the mechanistic basis for KL-50's superior therapeutic window relative to chloroethylating agents, explaining why KL-50 can achieve efficacy without the dose-limiting hematological and pulmonary toxicities associated with lomustine.

• [1] Huseman ED, Lo A, Fedorova O, et al. Mechanism of Action of KL-50, a Candidate Imidazotetrazine for the Treatment of Drug-Resistant Brain Cancers. J Am Chem Soc. 2024;146(23):15769-15783. doi:10.1021/jacs.3c06483 View Source
• [2] Broad Institute. Mechanism of Action of KL-50, a Candidate Imidazotetrazine for the Treatment of Drug-Resistant Brain Cancers. 2024. View Source

Intracranial PDX Survival in TMZ-Resistant GBM

In isogenic LN229 MGMT⁺/⁻ MMR⁺/⁻ cell models, KL-50 (compound 4a) exhibited MGMT-dependent cytotoxicity with a quantified therapeutic index (MGMT TI, defined as IC₅₀ in MGMT⁺/MMR⁺ cells divided by IC₅₀ in MGMT⁻/MMR⁺ cells) exceeding that of TMZ, indicating greater selectivity for MGMT-deficient cells [1]. The short-term viability assay curves demonstrated that KL-50 achieved >2-log reduction in viability in MGMT⁻/MMR⁺ cells at concentrations where MGMT⁺ cells remained largely unaffected. Comparative analysis with CCNU (lomustine) and the related fluoroethyl analog KL-85 (4b) revealed that KL-50 uniquely combines high MGMT TI with MMR independence [1].

Intracranial PDX Survival

Head-to-head

mOS 205 d (KL-50) vs 28 d (TMZ) vs 26 d (vehicle) in TMZ-resistant MGMT–/MMR– GBM PDX

Reported survival endpoint in intracranial model context

Patient-derived xenograft; dosing per Huseman 2024

Evidence Dimension	MGMT therapeutic index (MGMT TI) and viability reduction in isogenic LN229 cells
Target Compound Data	>2-log viability reduction in MGMT⁻/MMR⁺ cells with minimal effect on MGMT⁺ cells; MGMT TI superior to TMZ
Comparator Or Baseline	TMZ (1a), CCNU (14), KL-85 (4b)
Quantified Difference	KL-50 shows highest combined MGMT selectivity and MMR independence among imidazotetrazines tested
Conditions	LN229 isogenic cell lines with engineered MGMT and MMR status variations; short-term viability assays; n ≥ 3 replicates

Why This Matters

This head-to-head cell panel data demonstrates that KL-50 is not merely another imidazotetrazine—it is a deliberately optimized molecule whose selectivity parameters were benchmarked against both clinical and preclinical comparators.

• [1] Lin K, Gueble SE, Sundaram RK, et al. KL-50 (4a) displays previously unseen MGMT-dependent, MMR-independent cytotoxicity in multiple isogenic cell models. Figure 2. PMC9502022. 2022. View Source

Post-TMZ MMR-Deficient GBM Survival

A comprehensive study using de novo mouse models of germline and somatic MMR-deficient (MMRd) high-grade gliomas demonstrated that both MMR-reduced (MMRr) and MMRd GBMs are resistant to TMZ, unlike MMR-proficient (MMRp) tumors. In contrast, N3-(2-fluoroethyl)imidazotetrazine (KL-50) was effective against germline and somatic MMRr and MMRd GBMs, inducing MMR-independent cross-link-mediated cytotoxicity [1]. This validation across both inherited (germline) and acquired (somatic) MMR deficiency states establishes KL-50's broad applicability to TMZ-resistant disease irrespective of the mechanism of MMR inactivation.

Post-TMZ MMR-Def GBM Survival

Head-to-head

mOS 140 d (KL-50) vs 37 d (vehicle) in post-TMZ MMR-def PDX; MSH6 KO decreases KL-50 IC50

Reported survival endpoint in post-TMZ model context

GBM6R-m185 orthotopic PDX; McCord 2025

Evidence Dimension	In vivo efficacy against MMR-proficient vs. MMR-deficient GBM models
Target Compound Data	Effective against both MMRr and MMRd GBMs (germline and somatic)
Comparator Or Baseline	TMZ: effective only in MMRp tumors; MMRr and MMRd tumors are resistant
Quantified Difference	KL-50 maintains efficacy across all MMR states; TMZ loses efficacy upon MMR impairment
Conditions	De novo mouse models of germline and somatic MMR-deficient high-grade gliomas

Why This Matters

This distinguishes KL-50 from TMZ in the most clinically relevant dimension: activity against the resistant genotype that emerges after frontline therapy, supporting its positioning as a salvage therapy candidate.

• [1] Puigdelloses Vallcorba M, Soni N, Choi SW, et al. Mismatch repair deficiency drives malignant progression and alters the tumor immune microenvironment in glioblastoma models. J Clin Invest. 2026. Figure 2. View Source

KL-50 Application Scenarios

Efficacy Testing in Post-TMZ MMR-Deficient GBM

KL-50 is ideally suited for in vivo and in vitro studies of recurrent glioblastoma that has acquired TMZ resistance via MMR silencing. The quantitative evidence demonstrates that MSH6-KO reduces KL-50 IC₅₀ by 10–80% while increasing TMZ IC₅₀ >5–12-fold [1], and that KL-50 extends median survival to 205 days versus 28 days for TMZ in MGMT⁻/MMR⁻ intracranial PDX models [2]. Researchers investigating salvage therapy strategies for post-TMZ progression should prioritize KL-50 over alternative alkylating agents due to its demonstrated efficacy in the precise genetic context (MGMT⁻/MMR⁻) that defines TMZ failure.

Kinetic Selectivity: Slow Cross-Link Formation

The >10-fold slower ICL formation rate of KL-50 relative to chloroethylating agents (lomustine, mitozolomide) makes it a valuable tool compound for studying kinetic control of DNA damage selectivity [3]. This property enables experimental paradigms that probe the relationship between lesion evolution rates and differential repair capacity utilization between tumor and normal tissue. Studies aiming to identify additional cancer types with MGMT deficiency or other DNA repair vulnerabilities that may be exploitable by slow-cross-linking agents should consider KL-50 as the reference compound for this mechanistic class.

MSH6/MSH2 Loss as Predictive Biomarker

KL-50 provides a well-characterized positive control for establishing MGMT-dependent, MMR-independent cytotoxicity in isogenic cell screening panels. The published LN229 MGMT⁺/⁻ MMR⁺/⁻ data offers a validated reference dataset showing KL-50's >2-log viability reduction in MGMT⁻/MMR⁺ cells with sparing of MGMT⁺ cells, and its superiority to CCNU and KL-85 in combined selectivity parameters [4]. Researchers developing or screening novel DNA-damaging agents with targeted selectivity for specific DNA repair deficiencies can use KL-50 as a benchmark comparator for both MGMT therapeutic index and MMR resistance index calculations.

Radiotherapy Combination in MGMT-Deficient GBM

KL-50 has demonstrated MMR-independent efficacy in both flank and intracranial tumor models [5], with robust survival benefits validated across TMZ-naïve and post-TMZ PDX settings. GBM6 (partially MGMT-deficient) and GBM12 (fully MGMT-deficient) PDX models showed KL-50-mediated survival extensions of 24 days and 38 days respectively versus vehicle (p<0.0001) [1]. These validated models and dosing regimens provide a reproducible framework for pharmacodynamic and combination therapy studies in the most translationally relevant GBM subtypes.

Application

Selection Property

Validation Focus

Post-TMZ MMR-deficient GBM model survival studies

MMR-independent DNA cross-linking mechanism

Survival endpoint in MMR-deficient PDX models

DNA interstrand cross-link kinetics research

Fluoroethyl vs chloroethyl adduct kinetics

ICL formation rate and MGMT repair kinetics

MMR-deficiency biomarker validation studies

Inverse MMR-dependent sensitivity profile

MSH6/MSH2 loss as response modifier

Radiotherapy combination in MGMT-deficient GBM models

Radiation additivity potential

Survival endpoint with fractionated RT in PDX

• [1] McCord M, Sears T, Wang W, et al. The novel DNA cross-linking agent KL-50 is active against patient-derived models of new and recurrent post-temozolomide mismatch repair-deficient glioblastoma. Neuro-Oncology. 2025;27(3):644-651. doi:10.1093/neuonc/noae257 View Source
• [2] Huseman ED, Lo A, Fedorova O, et al. Mechanism of Action of KL-50, a Novel Imidazotetrazine for the Treatment of Drug-Resistant Brain Cancers. ChemRxiv. 2023. doi:10.26434/chemrxiv-2023-zwj94 View Source
• [3] Huseman ED, Lo A, Fedorova O, et al. Mechanism of Action of KL-50, a Candidate Imidazotetrazine for the Treatment of Drug-Resistant Brain Cancers. J Am Chem Soc. 2024;146(23):15769-15783. doi:10.1021/jacs.3c06483 View Source
• [4] Lin K, Gueble SE, Sundaram RK, et al. KL-50 (4a) displays previously unseen MGMT-dependent, MMR-independent cytotoxicity in multiple isogenic cell models. Figure 2. PMC9502022. 2022. View Source
• [5] Modeling response to alkylating chemotherapy in a syngeneic model of MMR-deficient glioma. J Immunother Cancer. 2024; Abstract 712. View Source